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Compound of Interest

Compound Name: Melithiazole N

Cat. No.: B15563070

Get Quote

For researchers, scientists, and drug development professionals, Melithiazole N represents a

molecule of interest within the broader class of thiazole-containing compounds. However, a

comprehensive review of publicly available scientific literature reveals a notable scarcity of in-

depth technical data, experimental protocols, and mechanistic studies specifically pertaining to

this compound. This guide provides the foundational information that is currently available and

highlights the significant gaps in the existing knowledge base.

Core Identification: CAS Number and IUPAC Name
At the most fundamental level of chemical identification, Melithiazole N is registered under the

following identifiers:

Identifier Value

CAS Number 248938-54-7

IUPAC Name

methyl (2E,4E,6Z)-7-[2-(1,2-dihydroxy-1-

methylethyl)-1,3-thiazol-4-yl]-3,5-dimethylhepta-

2,4,6-trienoate
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This information provides the unique chemical abstracts service registry number and the

systematic name according to the International Union of Pure and Applied Chemistry

nomenclature, which describes its molecular structure.

Current Landscape of Scientific Literature
Despite the existence of a specific CAS number and IUPAC name, dedicated research

publications focusing on the biological activity, synthesis, and mechanism of action of

Melithiazole N are conspicuously absent from major scientific databases. Searches for

quantitative data, such as inhibitory concentrations (e.g., IC50), pharmacokinetic profiles, or

detailed physical properties, did not yield specific results for this compound.

The available literature more broadly covers the synthesis and biological activities of the

thiazole and aminothiazole scaffolds. These classes of compounds are known to exhibit a wide

range of biological activities, including:

Antifungal Properties: Many thiazole derivatives have been investigated for their efficacy

against various fungal pathogens.

Antibacterial Activity: The thiazole ring is a common moiety in compounds screened for

antibacterial effects.

Antioxidant Capabilities: Certain thiazole-containing molecules have been shown to possess

antioxidant properties.

While this general information on related compounds provides a contextual framework, it is

crucial to note that direct extrapolation of these activities to Melithiazole N is not scientifically

valid without specific experimental evidence.

The Path Forward: A Call for Research
The current lack of detailed information on Melithiazole N presents both a challenge and an

opportunity for the scientific community. The foundational identification of its chemical structure

is the first step, but a comprehensive understanding requires dedicated research efforts. Key

areas that warrant investigation include:
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Chemical Synthesis and Characterization: Development and publication of a detailed,

reproducible synthetic route for Melithiazole N, along with its full analytical characterization

(e.g., NMR, Mass Spectrometry, IR).

Biological Screening: Systematic evaluation of Melithiazole N against a diverse panel of

biological targets to identify potential therapeutic applications. This could include screens for

antifungal, antibacterial, antiviral, and anticancer activities.

Mechanism of Action Studies: Once a significant biological activity is identified, further

research would be necessary to elucidate the specific signaling pathways and molecular

targets through which Melithiazole N exerts its effects.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogues of

Melithiazole N to understand how structural modifications impact its biological activity, which

is a critical step in drug optimization.

Due to the absence of specific experimental data and described signaling pathways for

Melithiazole N in the current body of scientific literature, the creation of detailed experimental

protocol tables and Graphviz diagrams, as requested, is not feasible at this time. The diagrams

below are therefore presented as generalized examples of a logical workflow for future

research and a hypothetical signaling pathway, which would need to be experimentally

validated.
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Caption: A logical workflow for future research on Melithiazole N.
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Caption: A hypothetical signaling pathway for Melithiazole N.
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In conclusion, Melithiazole N remains an enigmatic molecule. While its basic chemical identity

is established, the scientific community awaits the foundational research necessary to unlock

its potential biological significance. The information presented here serves as a starting point

for researchers and drug development professionals interested in exploring this uncharted

territory within the vast landscape of thiazole chemistry.

To cite this document: BenchChem. [Melithiazole N: An Overview of a Sparsely Documented
Thiazole Compound]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563070/docs#melithiazole-n-an-overview-of-a-
sparsely-documented-thiazole-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

